Cas no 2107191-82-0 (Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl)-)
Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl)-
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- Inchi: 1S/C9H19N3O/c1-6(2)11-9(13)12-8-3-7(4-8)5-10/h6-8H,3-5,10H2,1-2H3,(H2,11,12,13)
- InChI Key: TZGGUFKFKAQAHS-UHFFFAOYSA-N
- SMILES: N(C1CC(CN)C1)C(NC(C)C)=O
Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766765-0.05g |
1-[3-(aminomethyl)cyclobutyl]-3-(propan-2-yl)urea |
2107191-82-0 | 95.0% | 0.05g |
$707.0 | 2025-03-21 | |
| Enamine | EN300-766765-0.1g |
1-[3-(aminomethyl)cyclobutyl]-3-(propan-2-yl)urea |
2107191-82-0 | 95.0% | 0.1g |
$741.0 | 2025-03-21 | |
| Enamine | EN300-766765-0.25g |
1-[3-(aminomethyl)cyclobutyl]-3-(propan-2-yl)urea |
2107191-82-0 | 95.0% | 0.25g |
$774.0 | 2025-03-21 | |
| Enamine | EN300-766765-0.5g |
1-[3-(aminomethyl)cyclobutyl]-3-(propan-2-yl)urea |
2107191-82-0 | 95.0% | 0.5g |
$809.0 | 2025-03-21 | |
| Enamine | EN300-766765-1.0g |
1-[3-(aminomethyl)cyclobutyl]-3-(propan-2-yl)urea |
2107191-82-0 | 95.0% | 1.0g |
$842.0 | 2025-03-21 | |
| Enamine | EN300-766765-2.5g |
1-[3-(aminomethyl)cyclobutyl]-3-(propan-2-yl)urea |
2107191-82-0 | 95.0% | 2.5g |
$1650.0 | 2025-03-21 | |
| Enamine | EN300-766765-5.0g |
1-[3-(aminomethyl)cyclobutyl]-3-(propan-2-yl)urea |
2107191-82-0 | 95.0% | 5.0g |
$2443.0 | 2025-03-21 | |
| Enamine | EN300-766765-10.0g |
1-[3-(aminomethyl)cyclobutyl]-3-(propan-2-yl)urea |
2107191-82-0 | 95.0% | 10.0g |
$3622.0 | 2025-03-21 |
Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl)-
Introduction to Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl) and Its Applications in Modern Chemical Biology
Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl), with the CAS number 2107191-82-0, represents a fascinating compound in the realm of chemical biology. This molecule, characterized by its unique structural framework, has garnered significant attention due to its potential applications in various biochemical and pharmaceutical contexts. The compound's distinct structural features, including the presence of a cyclobutyl group and an isopropyl substituent, make it a subject of intense interest for researchers exploring novel synthetic pathways and biological interactions.
The chemical structure of Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl) consists of a urea backbone, which is a well-known functional group in medicinal chemistry. The incorporation of a 3-(aminomethyl)cyclobutyl moiety at one end and an isopropyl group at the other end introduces specific steric and electronic properties that can influence its reactivity and interaction with biological targets. This molecular design allows for the exploration of diverse pharmacological profiles, making it a promising candidate for drug discovery initiatives.
In recent years, the field of chemical biology has seen remarkable advancements in understanding the role of urea derivatives in modulating biological processes. The structural motif of Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl) has been leveraged to develop novel compounds with potential therapeutic benefits. For instance, studies have highlighted its utility in designing molecules that can interact with specific enzymes or receptors, thereby influencing metabolic pathways or signaling cascades.
One of the most intriguing aspects of this compound is its potential as a scaffold for drug development. The cyclobutyl ring introduces rigidity to the molecule, which can enhance binding affinity to biological targets. Additionally, the presence of an amine group provides opportunities for further functionalization, allowing researchers to tailor the compound's properties for specific applications. These features have made Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl) a subject of interest in both academic research and industrial drug discovery efforts.
The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the intersection of molecular design and synthetic methodology. Researchers have developed multi-step synthetic routes that showcase the versatility of modern chemical approaches. These synthetic strategies not only provide access to the target molecule but also offer insights into potential modifications that could enhance its biological activity.
In terms of biological activity, preliminary studies have suggested that Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl) may exhibit properties relevant to therapeutic intervention. For example, its structural features could allow it to interact with enzymes involved in inflammation or cancer pathways. While these findings are still in the early stages of investigation, they underscore the importance of exploring novel molecular architectures in the search for effective treatments.
The compound's potential extends beyond traditional pharmaceutical applications. Its unique structure makes it a valuable tool for studying protein-ligand interactions and developing new methodologies in computational chemistry. By understanding how this molecule interacts with biological targets, researchers can gain insights into broader principles that govern molecular recognition and drug design.
The development of high-throughput screening techniques has further accelerated the exploration of compounds like Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl). These methods allow for rapid assessment of large libraries of molecules, enabling scientists to identify promising candidates for further optimization. The integration of computational modeling with experimental data has been particularly effective in guiding synthetic efforts and predicting biological outcomes.
In conclusion, Urea, N-[3-(aminomethyl)cyclobutyl]-N'-(1-methylethyl), with its CAS number 2107191-82-0, represents a significant advancement in chemical biology. Its unique structural features and potential applications make it a compelling subject for ongoing research. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in shaping the future of drug discovery and therapeutic development.
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